2-amino-N-butylbenzenesulfonamide

• CAS: 436095-51-1

Core Science & Biosynthesis

Comprehensive Technical Profile: 2-Amino-N-butylbenzenesulfonamide

Topic: Chemical Structure and Technical Profile of 2-Amino-N-butylbenzenesulfonamide Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Process Development Scientists[1]

Executive Summary & Compound Identity

2-Amino-N-butylbenzenesulfonamide is a specialized sulfonamide derivative serving as a critical intermediate in the synthesis of fused heterocyclic systems, particularly 1,2,4-benzothiadiazine-1,1-dioxides (a class of compounds structurally related to thiazide diuretics).[1] Unlike its des-amino analogue (N-butylbenzenesulfonamide, a common plasticizer and neurotoxin), this compound possesses an ortho-amino group that imparts unique reactivity, enabling intramolecular cyclization reactions.[1]

Chemical Identifiers

Parameter	Data
IUPAC Name	2-Amino-N-butylbenzene-1-sulfonamide
Common Synonyms	o-Aminobenzenesulfonic acid butylamide; 2-Amino-N-butylbenzenesulfonamide HCl (salt form)
CAS Number (Free Base)	436095-51-1
CAS Number (HCl Salt)	21639-11-2
Molecular Formula	C H N O S
Molecular Weight	228.31 g/mol
SMILES	CCCCNS(=O)(=O)C1=CC=CC=C1N

Molecular Architecture & Structural Analysis

The molecule features a benzene core substituted at the 1- and 2-positions (ortho-substitution), creating a "pincer-like" steric environment favorable for cyclization.[1]

Structural Diagram (Graphviz)

The following diagram illustrates the connectivity and the potential for intramolecular hydrogen bonding or cyclization.

Figure 1: Structural connectivity of 2-amino-N-butylbenzenesulfonamide highlighting the ortho-disposition critical for heterocycle formation.[1]

Stereoelectronic Properties

• Ortho-Effect: The proximity of the nucleophilic amino group (-NH

  ) and the electrophilic sulfonamide nitrogen (acidified by the sulfonyl group) allows for condensation with electrophiles (e.g., aldehydes, phosgene) to form bicyclic structures.[1]

• Lipophilicity: The N-butyl chain increases the LogP (Predicted ~1.8–2.2), enhancing solubility in organic solvents (DCM, EtOAc) compared to the parent sulfanilamide.[1]

• H-Bonding: The sulfonamide -NH- acts as a hydrogen bond donor (HBD), while the sulfonyl oxygens act as acceptors (HBA).[1] The ortho-amino group adds an additional HBD/HBA site.

Synthesis & Production Protocols

The synthesis follows a classical nucleophilic substitution-reduction sequence.[1] This protocol ensures regiospecificity by establishing the sulfonamide bond before generating the reactive amino group.

Reaction Pathway[1][5][6]

• Sulfonylation: 2-Nitrobenzenesulfonyl chloride reacts with n-butylamine.[1]

• Reduction: The nitro group is reduced to the amine using catalytic hydrogenation or metal/acid reduction.

Figure 2: Synthetic route from 2-nitrobenzenesulfonyl chloride.

Detailed Experimental Protocol

Step 1: Formation of 2-Nitro-N-butylbenzenesulfonamide

• Reagents: 2-Nitrobenzenesulfonyl chloride (1.0 eq), n-Butylamine (1.1 eq), Triethylamine (1.2 eq), DCM (Solvent).[1]

• Procedure:

  • Dissolve 2-nitrobenzenesulfonyl chloride in dry dichloromethane (DCM) at 0°C.

  • Add triethylamine followed by the dropwise addition of n-butylamine (exothermic reaction).[1]

  • Stir at room temperature for 2–4 hours. Monitor by TLC (Hexane:EtOAc 7:3).

  • Workup: Wash with 1N HCl (to remove excess amine), then brine. Dry over MgSO

    and concentrate.

  • Yield: Typically 85–95% (Yellow solid).

Step 2: Reduction to 2-Amino-N-butylbenzenesulfonamide

• Reagents: Nitro-intermediate, 10% Pd/C (10 wt%), Ethanol, Hydrogen gas (balloon or 1 atm).

• Procedure:

  • Dissolve the nitro-intermediate in ethanol.[1]

  • Add 10% Pd/C catalyst carefully under inert atmosphere (Ar/N

    ).

  • Purge with Hydrogen gas and stir vigorously at RT for 6–12 hours.

  • Workup: Filter through a Celite pad to remove the catalyst. Concentrate the filtrate under reduced pressure.

  • Purification: Recrystallization from Ethanol/Water or column chromatography if necessary.

  • Yield: 80–90% (Off-white solid or viscous oil).[1]

Physicochemical & Spectroscopic Data

The following data characterizes the free base form.

Physical Properties

Property	Value (Approx.)	Note
Physical State	Solid (Low melting) or Viscous Liquid	HCl salt is a crystalline solid (MP >150°C).[1]
Melting Point	45–55 °C (Free base)	Estimated based on homologs.
Solubility	DMSO, Methanol, DCM, Ethyl Acetate	Poor water solubility (Free base).[1]
pKa (Sulfonamide)	~10.5	Weakly acidic NH.
pKa (Aniline)	~2.5–3.0	Weakly basic NH (withdrawn by SO ).[1]

Spectroscopic Profile (Predicted)

H NMR (400 MHz, DMSO- )

• 7.60 (dd, 1H): Aromatic proton adjacent to Sulfonyl (H-3).[1]
• 7.25 (td, 1H): Aromatic H-4.[1]
• 6.80 (d, 1H): Aromatic proton adjacent to Amino (H-6).[1]
• 6.60 (t, 1H): Aromatic H-5.[1]
• 7.30 (t, 1H, broad): Sulfonamide -NH - (Exchangeable).[1]
• 5.90 (s, 2H, broad): Aniline -NH (Exchangeable).[1]
• 2.75 (q, 2H): -CH of butyl group.[1]
• 1.35 (m, 2H): -CH .[1]
• 1.25 (m, 2H): -CH .
• 0.85 (t, 3H): Terminal -CH .

Mass Spectrometry (ESI-MS)

• [M+H]

  : 229.1 m/z[1]

• [M+Na]

  : 251.1 m/z[1]

• Fragmentation: Loss of butyl group or SO

  extrusion typical in high-energy collisions.[1]

Applications in Drug Discovery

This compound is not typically a final drug product but a versatile scaffold .

Synthesis of Benzothiadiazine Diuretics

The primary utility of ortho-amino sulfonamides is the synthesis of 1,2,4-benzothiadiazine-1,1-dioxides , a class that includes thiazide diuretics (e.g., Hydrochlorothiazide, Chlorothiazide).[1]

• Mechanism: Condensation of 2-amino-N-butylbenzenesulfonamide with an aldehyde (R-CHO) leads to ring closure.[1]

• Relevance: While most commercial diuretics have a chloro- substituent at position 6 (original numbering), this molecule serves as a model for des-chloro analogues or for exploring structure-activity relationships (SAR) at the sulfonamide nitrogen.[1]

Fragment-Based Drug Design (FBDD)

• The molecule represents a "privileged structure" containing both a hydrogen bond donor/acceptor motif (sulfonamide) and an aromatic linker. It is used in libraries to screen for binding to Carbonic Anhydrase (CA) isoforms, where the sulfonamide moiety binds to the Zinc active site.[1]

Safety & Handling (SDS Summary)

• Hazards:

  • H315/H319: Causes skin and serious eye irritation.

  • H335: May cause respiratory irritation.

  • Sensitization: Sulfonamides are known sensitizers; handle with care to avoid allergic reactions.[1]

• Storage: Store in a cool, dry place under inert atmosphere (hygroscopic as HCl salt).

• Disposal: Incineration with a scrubber for sulfur oxides (SO

  ) and nitrogen oxides (NO ).[1]

References

• Chemical Identity & CAS: 2-Amino-N-butylbenzenesulfonamide Hydrochloride. ChemicalBook. Link

• Synthesis of Sulfonamides: Scroggins, S. T., et al. "Rapid Protocol for the Synthesis of Sulfonamides."[1] Tetrahedron Letters, 2000.[1] (General methodology for sulfonyl chloride amination).

• Benzothiadiazine Chemistry: Werner, L. H., et al. "Benzothiadiazines.[1] Synthesis and Diuretic Activity."[1] Journal of the American Chemical Society, 1960.[1] (Foundational text on cyclization of ortho-amino sulfonamides).

• Glibenclamide Impurities: European Pharmacopoeia (Ph. Eur.) Monograph 0718. (Contextual reference for sulfonamide impurities in drug substances).

Sources

• 1. Cyclopenthiazide | 742-20-1 [chemicalbook.com]

2-Amino-N-butylbenzenesulfonamide: Physicochemical Profile and Synthetic Methodology

[1]

Abstract

This technical guide provides a comprehensive analysis of 2-Amino-N-butylbenzenesulfonamide , a critical sulfonamide intermediate used in medicinal chemistry. We define its precise molecular characteristics, including molecular weight and formula, and detail a robust, field-proven synthetic pathway. Unlike standard catalog listings, this document focuses on the causal logic behind its synthesis—specifically the necessity of the nitro-reduction route to avoid the instability of ortho-amino sulfonyl chlorides. This guide is designed for researchers requiring high-purity synthesis and characterization protocols.

Physicochemical Profile

The compound 2-Amino-N-butylbenzenesulfonamide is an amphoteric sulfonamide scaffold. It exists primarily in two forms: the free base and the hydrochloride salt. For drug development and stability, the hydrochloride salt is the preferred form for storage and handling.

Core Molecular Data

Property	Free Base	Hydrochloride Salt
CAS Number	436095-51-1	21639-11-2
IUPAC Name	2-amino-N-butylbenzenesulfonamide	2-amino-N-butylbenzenesulfonamide hydrochloride
Molecular Formula
Molecular Weight	228.31 g/mol	264.77 g/mol
Appearance	Off-white solid / Viscous oil	White crystalline solid
Solubility	DMSO, Methanol, Ethyl Acetate	Water (moderate), Methanol, DMSO
pKa (Calc.)	~10.2 (Sulfonamide NH), ~2.5 (Aniline )	N/A

Structural Analysis

The molecule consists of a benzene ring substituted at the ortho (1,2) positions.[1][2] Position 1 bears the sulfonamide group (

), and Position 2 bears the primary amino group ( ). The butyl chain imparts lipophilicity ( ), facilitating membrane permeability, while the sulfonamide moiety serves as a classic bioisostere for carboxylic acids and a pharmacophore for carbonic anhydrase inhibition.

Synthetic Methodology

Strategic Rationale: The "Nosyl" Route

A common error in sulfonamide synthesis is attempting to react 2-aminobenzenesulfonyl chloride directly with butylamine. This approach fails because 2-aminobenzenesulfonyl chloride is highly unstable; the amino group can attack the sulfonyl chloride intermolecularly, leading to polymerization.

The Solution: We utilize the Nitro-Reduction Strategy .

• Protection/Activation: Use 2-nitrobenzenesulfonyl chloride (Nosyl chloride) as the stable electrophile.[3]

• Coupling: React with n-butylamine to form the stable nitro-sulfonamide intermediate.

• Reduction: Selectively reduce the nitro group to the amine using catalytic hydrogenation or metal/acid reduction.

Reaction Pathway Visualization

Caption: Step-wise synthesis avoiding self-polymerization via the stable nitro-intermediate.

Detailed Experimental Protocol

Step 1: Sulfonylation (Synthesis of N-butyl-2-nitrobenzenesulfonamide)

• Reagents: 2-Nitrobenzenesulfonyl chloride (1.0 eq), n-Butylamine (1.1 eq), Triethylamine (

  , 1.5 eq), Dichloromethane (DCM).

• Procedure:

  • Dissolve 2-nitrobenzenesulfonyl chloride in anhydrous DCM under nitrogen atmosphere. Cool to 0°C.[3][4]

  • Add

    followed by the dropwise addition of n-butylamine. The reaction is exothermic; maintain temperature <5°C.

  • Allow to warm to room temperature (RT) and stir for 2 hours. Monitor by TLC (Hexane:EtOAc 7:3).

  • Workup: Wash with 1M HCl (to remove excess amine), saturated

    , and brine. Dry over and concentrate.

  • Yield: Typically >90% (Yellow solid).

Step 2: Reduction (Formation of 2-Amino-N-butylbenzenesulfonamide)

• Reagents: Nitro-intermediate (from Step 1), 10% Pd/C (10 wt%), Hydrogen gas (

  , balloon pressure), Methanol (MeOH).

• Procedure:

  • Dissolve the nitro-intermediate in MeOH.

  • Add 10% Pd/C catalyst carefully (under argon flow to prevent ignition).

  • Purge system with

    and stir under a hydrogen balloon at RT for 4–6 hours.

  • Validation: Monitor disappearance of the nitro peak by UV or TLC.

  • Workup: Filter through a Celite pad to remove Pd/C. Concentrate the filtrate.

  • Purification: Recrystallize from Ethanol/Water or convert to HCl salt by adding 4M HCl in dioxane.

Analytical Characterization

To ensure scientific integrity, the synthesized product must be validated against the following spectral signatures.

Technique	Expected Signature
1H NMR (DMSO-d6)	0.85 (t, 3H, ), 1.2-1.4 (m, 4H, ), 2.8 (q, 2H, ), 5.9 (s, 2H, , exchangeable), 7.2-7.6 (m, 4H, Ar-H), 7.8 (t, 1H, ).
IR Spectroscopy	3350/3450 (Primary Amine stretch), 1330/1150 (Sulfonamide stretch).
Mass Spectrometry	ESI+: .

Applications in Drug Development[7]

This molecule serves as a versatile "Ortho-Amino Sulfonamide" scaffold. Its primary utility lies in its ability to undergo cyclization to form heterocyclic cores found in diuretic and antihypertensive drugs.

Benzothiadiazine Synthesis

The 2-amino group and the sulfonamide nitrogen are positioned perfectly to react with electrophiles (like aldehydes or carboxylic acids) to close a ring, forming 1,2,4-benzothiadiazine-1,1-dioxides .

Caption: The scaffold acts as a precursor for fused heterocyclic pharmaceutical agents.

References

• PubChem. (2025).[1][5] Compound Summary: N-butylbenzenesulfonamide Derivatives. Retrieved from [Link]

• Organic Syntheses. (2010). Preparation of secondary amines via 2-nitrobenzenesulfonamides. Organic Syntheses, Coll. Vol. 10, p.423. Retrieved from [Link]

Sources

• 1. N-Butylbenzenesulfonamide | C10H15NO2S | CID 19241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Amino -N- butylbenzene sulfonamide hydrochloride Supplier in Mumbai, 2-Amino -N- butylbenzene sulfonamide hydrochloride Trader, Maharashtra [chemicalmanufacturers.in]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-Amino-N-butylbenzamide | C11H16N2O | CID 258758 - PubChem [pubchem.ncbi.nlm.nih.gov]

2-amino-N-butylbenzenesulfonamide hydrochloride salt CAS 21639-11-2

The following technical guide provides an in-depth analysis of 2-amino-N-butylbenzenesulfonamide hydrochloride (CAS 21639-11-2). This document is structured for researchers and medicinal chemists, focusing on its utility as a strategic building block in heterocyclic synthesis, specifically for benzothiadiazine-1,1-dioxides and sultams .

CAS: 21639-11-2 | Formula: C₁₀H₁₆N₂O₂S·HCl | MW: 264.77 g/mol

Executive Summary & Chemical Identity

2-amino-N-butylbenzenesulfonamide hydrochloride is a bifunctional synthetic intermediate characterized by an ortho-amino group relative to a secondary sulfonamide moiety. Unlike its neurotoxic analog N-butylbenzenesulfonamide (NBBS, CAS 3622-84-2), which lacks the amino group and is used primarily as a plasticizer, this compound is a specialized scaffold for medicinal chemistry .

Its structural value lies in the "Ortho-Effect" : the proximity of the nucleophilic aniline amine (-NH₂) and the electrophilic/acidic sulfonamide (-SO₂NHR) facilitates facile cyclization reactions. This makes it a critical precursor for synthesizing 1,2,4-benzothiadiazine-1,1-dioxides , a pharmacophore found in major diuretic and antihypertensive drug classes (e.g., thiazides, diazoxide).

Chemical Structure & Properties

Property	Specification
IUPAC Name	2-amino-N-butylbenzenesulfonamide hydrochloride
SMILES	CCCCNS(=O)(=O)C1=CC=CC=C1N.Cl
Appearance	White to off-white crystalline solid
Solubility	Soluble in DMSO, Methanol; Sparingly soluble in Water (improved by HCl salt form)
Acidity (pKa)	Sulfonamide NH: ~10.5
Key Moiety	Ortho-phenylenediamine mimic (Sulfonamide variant)

Synthetic Production Protocol

The synthesis of CAS 21639-11-2 follows a classic Nitro-Reduction pathway. This method ensures regioselectivity and high purity, avoiding the formation of para-isomers common in direct sulfonation of anilines.

Reaction Scheme (Logic Flow)

The synthesis proceeds in two stages:

• Sulfonamide Formation: Nucleophilic attack of n-butylamine on 2-nitrobenzenesulfonyl chloride.

• Nitro Reduction: Chemoselective reduction of the nitro group to the primary amine, followed by salt formation.

Figure 1: Step-wise synthetic pathway for 2-amino-N-butylbenzenesulfonamide HCl.

Detailed Methodology

Step 1: Sulfonylation

• Reagents: 2-Nitrobenzenesulfonyl chloride (1.0 eq), n-Butylamine (1.1 eq), Triethylamine (1.2 eq), Dichloromethane (DCM).

• Protocol: Dissolve sulfonyl chloride in DCM at 0°C. Add n-butylamine dropwise to control exotherm. Stir at RT for 4 hours. Wash with 1N HCl and Brine. Concentrate to yield the nitro-intermediate.

• Critical Control Point: Maintain low temperature to prevent bis-sulfonylation.

Step 2: Reduction & Salt Formation

• Reagents: 10% Pd/C (catalytic), Hydrogen gas (balloon), Methanol, 4M HCl in Dioxane.

• Protocol: Dissolve nitro-intermediate in Methanol. Add Pd/C and stir under H₂ atmosphere for 12 hours (TLC monitoring). Filter catalyst through Celite.

• Salting Out: To the filtrate, add 4M HCl in Dioxane (1.1 eq) dropwise. The hydrochloride salt precipitates. Filter and dry under vacuum.

• Why HCl? The free base is an oil or low-melting solid prone to oxidation (aniline darkening). The HCl salt is a stable, crystalline solid suitable for long-term storage.

Strategic Applications: Heterocyclic Synthesis

The primary value of CAS 21639-11-2 is its role as a dinucleophile in the synthesis of fused heterocycles. It serves as the "N-C-C-S-N" backbone for Benzothiadiazines .

Synthesis of 1,2,4-Benzothiadiazine-1,1-dioxides

Reacting CAS 21639-11-2 with aldehydes or equivalents yields N-alkylated benzothiadiazines. These scaffolds are bioisosteres of quinazolinones and are actively researched for HCV NS5B inhibition and AMPA receptor modulation .

• Mechanism: The aniline amine (nucleophile) attacks the aldehyde carbonyl to form an imine (Schiff base), which is then trapped by the sulfonamide nitrogen (intramolecular cyclization).

• Advantage: The N-butyl group is already installed, avoiding the difficult alkylation of the sulfonamide nitrogen after cyclization.

Figure 2: Divergent synthetic utility of the scaffold in creating bioactive heterocycles.

Comparison to Therapeutic Analogs

Using CAS 21639-11-2 allows researchers to explore the Lipophilic Vector of established drugs:

Drug Class	Core Structure	Role of CAS 21639-11-2
Thiazide Diuretics	Benzothiadiazine	Provides a 2-butyl variant (vs. 2-H or 2-Me) to alter membrane permeability and potency.
Diazoxide	Benzothiadiazine	Mimics the core but lacks the C3-methyl/C7-chloro, serving as a negative control or starting point for SAR (Structure-Activity Relationship) studies.
Sultams	Cyclic Sulfonamide	Precursor for novel sultam libraries in Fragment-Based Drug Discovery (FBDD).

Handling, Safety & Stability

While less volatile than its plasticizer analog, CAS 21639-11-2 must be handled with standard precautions for anilines and sulfonamides.

• Stability: The HCl salt is hygroscopic. Store in a desiccator at -20°C for long-term stability.

• Incompatibility: Strong oxidizing agents (oxidizes the aniline).

• Safety Profile:

  • GHS Classification: Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3.

  • Potential Sensitizer: Sulfonamide moiety may trigger allergic reactions in sensitized individuals.[1]

  • Toxicology: Data is limited compared to NBBS; treat as a potential specific target organ toxicant.

References

• Synthesis of Benzothiadiazines: Zhang, J., et al. (2013).[2] "Oxidative synthesis of quinazolinones and benzothiadiazine 1,1-dioxides from 2-aminobenzamide and 2-aminobenzenesulfonamide." RSC Advances, 3, 14866-14870.

• Cyclization Methodology: Wang, L., et al. (2016). "Cyclization Reaction of α-Hydroxyketones with Anthranilamides or 2-Aminobenzenesulfonamides." ACS Omega, 1(2), 313-322.[3]

• General Sulfonamide Chemistry: Supuran, C. T., et al. (2003). "Carbonic anhydrase inhibitors: synthesis and inhibition of cytosolic/tumor-associated carbonic anhydrase isozymes I, II, IX, and XII with sulfonamides." Journal of Medicinal Chemistry, 46(26), 5765-5772.

• Plasticizer Distinction (NBBS): ECHA Registration Dossier for N-butylbenzenesulfonamide (CAS 3622-84-2).[4]

Sources

• 1. CAS 3622-84-2: N-Butylbenzenesulfonamide | CymitQuimica [cymitquimica.com]
• 2. scispace.com [scispace.com]
• 3. Cyclization Reaction of α‑Hydroxyketones with Anthranilamides or 2‑Aminobenzenesulfonamides for the Synthesis of Quinazolinones and Benzothiadiazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-Butylbenzenesulfonamide | C10H15NO2S | CID 19241 - PubChem [pubchem.ncbi.nlm.nih.gov]

physical properties of ortho-amino-N-butylbenzenesulfonamide

The following technical guide details the physical properties, synthesis, and characterization of ortho-amino-N-butylbenzenesulfonamide (also known as 2-amino-N-butylbenzenesulfonamide).

CAS 436095-51-1 (Free Base) | CAS 21639-11-2 (HCl Salt)

Executive Summary

Ortho-amino-N-butylbenzenesulfonamide is a bifunctional aromatic intermediate characterized by a sulfonamide moiety at position 1 and a primary amine at position 2. This ortho substitution pattern is chemically significant; it positions the molecule as a "privileged scaffold" for the synthesis of 1,2,4-benzothiadiazine-1,1-dioxides , a class of heterocycles widely utilized in diuretic (e.g., chlorothiazide) and antihypertensive drug discovery.

Unlike its para-isomer (4-amino-N-butylbenzenesulfonamide), the ortho-isomer is capable of intramolecular cyclization with aldehydes or ketones. This guide provides the critical physicochemical data and experimental workflows necessary to utilize this compound effectively in high-throughput synthesis or lead optimization.

Physicochemical Properties

The following data aggregates experimental observations with high-confidence predictive models (where specific experimental values for this rare intermediate are unpublished).

Table 1: Physical & Chemical Specifications

Property	Value / Description	Context/Notes
IUPAC Name	2-amino-N-butylbenzenesulfonamide
Molecular Formula	C₁₀H₁₆N₂O₂S
Molecular Weight	228.31 g/mol
Appearance	Off-white to pale yellow solid	Free base tends to oxidize/darken upon air exposure.
Melting Point	80–85 °C (Predicted)	Note: The HCl salt (CAS 21639-11-2) typically melts >180 °C with decomposition.
Boiling Point	~380 °C (Predicted at 760 mmHg)	Decomposition likely occurs before boiling at atmospheric pressure.
Solubility	DMSO, Methanol, Ethyl Acetate, DCM	High solubility in polar aprotic solvents.
pKa (Acidic)	10.5 ± 0.5 (Sulfonamide N-H)	Weakly acidic due to sulfonyl electron withdrawal.
pKa (Basic)	2.5 ± 0.2 (Aniline -NH₂)	Weakly basic; forms stable salts with strong mineral acids (HCl).
LogP	1.65 (Predicted)	Moderate lipophilicity driven by the N-butyl chain.

Critical Insight: The free base is prone to oxidation at the aniline nitrogen. For long-term storage, conversion to the hydrochloride salt (CAS 21639-11-2) is recommended. Store at -20°C under inert atmosphere (Ar/N₂).

Synthesis & Characterization Workflow

The synthesis of ortho-amino-N-butylbenzenesulfonamide is a two-step sequence designed to prevent the premature reaction of the aniline group. The protocol utilizes a nitro-precursor strategy , ensuring high regioselectivity.

Mechanism of Action (Synthesis Pathway)

The workflow proceeds via nucleophilic substitution of 2-nitrobenzenesulfonyl chloride followed by a chemoselective reduction.

Figure 1: Synthetic route from 2-nitrobenzenesulfonyl chloride. The nitro group acts as a masked amine, preventing side reactions during sulfonamide formation.

Experimental Protocol: Step-by-Step

Step 1: Sulfonylation (Formation of the Nitro-Intermediate)

• Setup: Charge a round-bottom flask with 2-nitrobenzenesulfonyl chloride (1.0 eq) and anhydrous Dichloromethane (DCM) (10 mL/g).

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition: Dropwise add n-butylamine (1.1 eq) and Triethylamine (1.5 eq) over 20 minutes. Exothermic reaction—monitor internal temp.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 7:3).

• Workup: Wash with 1N HCl (to remove excess amine), then Brine. Dry over MgSO₄ and concentrate.

  • Checkpoint: Intermediate should be a yellow solid/oil.

Step 2: Reduction (Nitro to Amino)

Method A: Tin(II) Chloride (Recommended for lab scale)

• Dissolution: Dissolve the nitro-intermediate (1.0 eq) in Ethanol (15 mL/g).

• Reagent: Add SnCl₂·2H₂O (5.0 eq) in one portion.

• Reflux: Heat to 70–80°C for 2–3 hours.

• Quench: Cool to RT. Pour into ice water and adjust pH to >9 using saturated NaHCO₃ or NaOH.

  • Note: A thick tin emulsion will form. Filter through Celite® to remove solids.

• Extraction: Extract the filtrate with Ethyl Acetate (3x).

• Purification: The crude product is often pure enough (>95%). If necessary, recrystallize from Ethanol/Water or convert to HCl salt by bubbling HCl gas through an ethereal solution.

Applications in Drug Discovery

The primary value of ortho-amino-N-butylbenzenesulfonamide lies in its ability to undergo cyclocondensation .

Benzothiadiazine Synthesis

Reacting this intermediate with an aldehyde (R-CHO) or an ortho-ester yields 1,2,4-benzothiadiazine derivatives. This reaction is the foundation for creating libraries of diuretic agents similar to Hydrochlorothiazide .

Figure 2: Cyclization pathway to benzothiadiazine scaffolds. The N-butyl group remains as a substituent on the sulfonamide nitrogen (position 4 of the final heterocycle).

Safety & Handling (E-E-A-T)

• Health Hazards: Sulfonamides can cause hypersensitivity reactions (allergies). Handle with gloves and in a fume hood.

• Reactivity: The aniline amine is prone to oxidation.[1] Store under nitrogen.

• Waste: Dispose of tin residues (from Method A) as heavy metal waste.

References

• PubChem. (2025). 2-Amino-N-butylbenzenesulfonamide (Compound).[2][3][4][5][6][7][8][9] National Library of Medicine. Available at: [Link]

• Organic Syntheses. (2010). Preparation of Sulfonamides from Sulfonyl Chlorides. Org. Synth. Coll. Vol. 10. Available at: [Link]

Sources

• 1. Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Combi-Blocks [combi-blocks.com]
• 3. 75304-18-6|N-((2-Aminophenyl)sulfonyl)acetamide|BLD Pharm [bldpharm.com]
• 4. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 436095-51-1 Name: [xixisys.com]
• 5. Combi-Blocks [combi-blocks.com]
• 6. CYCLOTHIAZIDE | 2259-96-3 [chemicalbook.com]
• 7. aaronchem.com [aaronchem.com]
• 8. arctomsci.com [arctomsci.com]
• 9. Page loading... [guidechem.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: The Synthesis of Butizide via Key Sulfonamide Intermediates

Abstract: This technical guide provides a comprehensive examination of the synthetic pathways relevant to the production of Butizide, a thiazide diuretic. While addressing the specified intermediate, 2-amino-N-butylbenzenesulfonamide, this document clarifies its role in the broader context of sulfonamide synthesis and delineates the established, industrially relevant pathway for Butizide, which utilizes 4-amino-6-chloro-1,3-benzenedisulfonamide. This guide offers detailed, field-proven protocols for the synthesis of key intermediates and the final active pharmaceutical ingredient (API), complete with mechanistic insights, analytical characterization methods, and safety protocols. It is intended for researchers, chemists, and professionals in the field of drug development and pharmaceutical manufacturing.

Introduction: The Significance of Thiazide Diuretics

Thiazide and thiazide-like diuretics are a cornerstone in the management of hypertension and edema.[1][2] These agents act on the distal convoluted tubule of the nephron to inhibit the sodium-chloride symporter, leading to increased excretion of sodium and water.[3] Butizide is a potent diuretic of the thiazide class, characterized by a 6-chloro-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide core.[4] The synthesis of such complex heterocyclic structures relies on the precise and efficient construction of key sulfonamide intermediates. This document will first detail the synthesis of N-butylated aminobenzenesulfonamides and then pivot to the specific, validated synthesis of Butizide to provide a clear and accurate guide for researchers.

PART 1: Synthesis and Characterization of a Model Intermediate: 2-Amino-N-butylbenzenesulfonamide

While not a direct precursor to Butizide, the synthesis of 2-amino-N-butylbenzenesulfonamide serves as an excellent model for the fundamental reactions involved in preparing functionalized sulfonamides. This process involves two key stages: the formation of the sulfonamide bond and the introduction of the amino group onto the aromatic ring.

Protocol: Synthesis of N-Butylbenzenesulfonamide

The foundational step is the reaction of benzenesulfonyl chloride with n-butylamine. This is a classic nucleophilic acyl substitution at the sulfonyl group.

Causality Behind Experimental Choices:

• Excess Amine: An excess of n-butylamine is used to both act as the nucleophile and to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction, driving the equilibrium towards the product.[5]

• Controlled Addition: The reaction is highly exothermic. Adding the benzenesulfonyl chloride dropwise with cooling prevents thermal runaway and the formation of side products.

• Aqueous Work-up: The work-up with dilute acid removes the excess unreacted n-butylamine, while the subsequent washes remove any remaining salts.

Experimental Protocol:

Reagent	MW ( g/mol )	Amount	Moles
Benzenesulfonyl Chloride	176.62	17.66 g	0.10
n-Butylamine	73.14	18.30 g	0.25
Dichloromethane (DCM)	-	200 mL	-
1M Hydrochloric Acid	-	100 mL	-
Saturated NaCl (Brine)	-	50 mL	-
Anhydrous MgSO₄	-	As needed	-

Step-by-Step Methodology:

• To a 500 mL three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, add n-butylamine (18.30 g, 0.25 mol) and dichloromethane (200 mL).

• Cool the mixture to 0-5 °C in an ice bath.

• Dissolve benzenesulfonyl chloride (17.66 g, 0.10 mol) in the dropping funnel.

• Add the benzenesulfonyl chloride solution dropwise to the stirred amine solution over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2 hours.

• Transfer the reaction mixture to a separatory funnel and wash sequentially with 1M HCl (2 x 50 mL) and saturated brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield N-butylbenzenesulfonamide as a crude oil or solid.[6]

Visualization of N-Butylbenzenesulfonamide Synthesis:

Caption: Synthesis of N-Butylbenzenesulfonamide.

Protocol: Nitration and Reduction to 2-Amino-N-butylbenzenesulfonamide

This two-step sequence introduces the amino group. First, electrophilic aromatic substitution (nitration) installs a nitro group, which is then reduced.

Causality Behind Experimental Choices:

• Nitration Conditions: A mixture of nitric and sulfuric acid is the standard nitrating agent. Sulfuric acid protonates nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺). The sulfonamide group is an ortho, para-director, so a mixture of isomers is expected.

• Reduction: Catalytic hydrogenation (H₂/Pd-C) is a clean and efficient method for reducing aromatic nitro groups to amines.

Experimental Protocol (Two Steps):

Step A: Nitration of N-Butylbenzenesulfonamide

• Carefully add N-butylbenzenesulfonamide (10.65 g, 0.05 mol) to 50 mL of concentrated sulfuric acid at 0 °C.

• Slowly add a pre-cooled mixture of concentrated nitric acid (4.0 mL) and concentrated sulfuric acid (10 mL) dropwise, keeping the temperature below 10 °C.

• Stir at 5-10 °C for 1 hour, then allow to warm to room temperature and stir for 3 hours.

• Pour the reaction mixture slowly onto 500 g of crushed ice with vigorous stirring.

• Collect the precipitated solid (a mixture of ortho- and para-nitro isomers) by vacuum filtration and wash with cold water until the filtrate is neutral.

Step B: Reduction to 2-Amino-N-butylbenzenesulfonamide

• Dissolve the crude nitro-N-butylbenzenesulfonamide from Step A in 150 mL of ethanol.

• Transfer the solution to a hydrogenation vessel. Add 1.0 g of 10% Palladium on Carbon (Pd/C) catalyst.

• Pressurize the vessel with hydrogen gas (H₂) to 50 psi and shake or stir vigorously at room temperature until hydrogen uptake ceases (typically 4-6 hours).

• Carefully vent the vessel and purge with nitrogen.

• Filter the mixture through a pad of Celite® to remove the Pd/C catalyst.

• Evaporate the solvent under reduced pressure. The resulting residue contains 2-amino-N-butylbenzenesulfonamide, which can be purified by column chromatography (silica gel, ethyl acetate/hexane gradient) to separate it from the para-isomer.

Visualization of 2-Amino-N-butylbenzenesulfonamide Synthesis:

Caption: Synthesis of the target intermediate.

PART 2: The Established Synthesis of Butizide

Scientific integrity requires clarifying that the direct precursor for Butizide is 4-amino-6-chloro-1,3-benzenedisulfonamide , not the intermediate synthesized in Part 1. The structural features of Butizide, including two sulfonamide groups and a chlorine atom at specific positions, necessitate this specific starting material.

The Correct Precursor: 4-Amino-6-chloro-1,3-benzenedisulfonamide

This commercially available building block contains the necessary functionalities correctly positioned on the aromatic ring for the subsequent cyclization step. Its synthesis involves the chlorosulfonation of 4-chloroaniline followed by amination.

Protocol: Synthesis of Butizide

The synthesis of Butizide is achieved through a condensation reaction between 4-amino-6-chloro-1,3-benzenedisulfonamide and isobutyraldehyde, which forms the dihydro-benzothiadiazine ring system.

Causality Behind Experimental Choices:

• Condensation: The reaction proceeds via the formation of a Schiff base (imine) between the aromatic amino group and the aldehyde.

• Cyclization: This is followed by an intramolecular nucleophilic attack from one of the sulfonamide nitrogens onto the imine carbon, leading to the formation of the heterocyclic ring. The second sulfonamide group remains as a key pharmacophoric feature.

Experimental Protocol:

Reagent	MW ( g/mol )	Amount	Moles
4-Amino-6-chloro-1,3-benzenedisulfonamide	285.73	28.57 g	0.10
Isobutyraldehyde	72.11	8.65 g	0.12
Ethanol	-	250 mL	-
Acetic Acid (catalyst)	-	1 mL	-

Step-by-Step Methodology:

• Suspend 4-amino-6-chloro-1,3-benzenedisulfonamide (28.57 g, 0.10 mol) in 250 mL of ethanol in a 500 mL round-bottom flask.

• Add isobutyraldehyde (8.65 g, 0.12 mol) and a catalytic amount of glacial acetic acid (1 mL).

• Heat the mixture to reflux with stirring for 4-6 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture in an ice bath.

• The product, Butizide, will precipitate out of the solution.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with cold ethanol (2 x 30 mL) to remove unreacted starting materials.

• Dry the product in a vacuum oven at 60 °C to a constant weight. Further purification can be achieved by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Visualization of Butizide Synthesis:

Caption: Final synthesis step of Butizide.

Analytical Characterization of Intermediates and Final Product

A robust analytical workflow is critical for validating the identity, purity, and quality of the synthesized compounds. An Analytical Quality-by-Design (AQbD) approach is recommended for developing robust analytical methods.

Analytical Techniques and Expected Results:

Technique	Purpose	Expected Observations / Data
TLC	Reaction monitoring, purity check	Single spot for pure compound with specific Rf value in a defined solvent system.
HPLC/UHPLC	Purity assessment, quantification	A single major peak for the pure compound. Method validation should assess linearity, precision, and accuracy.[7][8]
¹H & ¹³C NMR	Structural confirmation	Chemical shifts, integration, and coupling patterns consistent with the proposed structure.
FT-IR	Functional group identification	Characteristic absorption bands: N-H stretch (~3300-3400 cm⁻¹), S=O stretch (~1350 & 1160 cm⁻¹), C-H stretch (~2850-2960 cm⁻¹).
LC-MS	Molecular weight confirmation	Detection of the molecular ion peak ([M+H]⁺ or [M-H]⁻) corresponding to the calculated molecular weight of the target compound.[9]
Melting Point	Purity and identity confirmation	A sharp, defined melting point range consistent with literature values (e.g., for 4-amino-6-chloro-1,3-benzenedisulfonamide, mp is 257-261 °C).

PART 3: Safety, Troubleshooting, and Broader Synthetic Context

Mandatory Safety Precautions

Chemical synthesis requires strict adherence to safety protocols.

• Reagent Hazards: Benzenesulfonyl chloride and chlorosulfonic acid are corrosive and react violently with water.[10] Always handle them in a fume hood with appropriate PPE. Nitrating mixtures are highly corrosive and oxidizing.

• Catalyst Handling: Palladium on carbon (Pd/C) is pyrophoric, especially when dry and saturated with hydrogen. Do not allow the catalyst to dry in the air. Filter it under a nitrogen atmosphere and keep it wet.

• Personal Protective Equipment (PPE): At a minimum, a lab coat, safety glasses with side shields, and chemically resistant gloves are required.

• Waste Disposal: All chemical waste must be disposed of according to institutional and local regulations. Halogenated and non-halogenated waste streams should be segregated.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield in Sulfonamide Formation	Incomplete reaction; hydrolysis of sulfonyl chloride.	Ensure dropwise addition at low temperature; use anhydrous solvents; extend reaction time.
Multiple Spots on TLC after Nitration	Formation of ortho/para isomers.	This is expected. Proceed to the reduction step and purify the final amino-isomers by column chromatography.
Incomplete Reduction of Nitro Group	Inactivated catalyst; insufficient hydrogen pressure.	Use fresh catalyst; ensure the system is leak-proof and maintain H₂ pressure; increase reaction time or temperature.
Low Purity of Final Butizide Product	Incomplete reaction; side product formation.	Monitor reaction to completion via TLC/HPLC; perform recrystallization with an appropriate solvent system to purify.

Conclusion

This guide provides a detailed, scientifically-grounded framework for the synthesis of Butizide. It clarifies the precise role of its key intermediate, 4-amino-6-chloro-1,3-benzenedisulfonamide, while also providing a practical protocol for a model intermediate, 2-amino-N-butylbenzenesulfonamide, to illustrate fundamental sulfonamide chemistry. By adhering to the detailed protocols, analytical methods, and safety precautions outlined herein, researchers can confidently and safely approach the synthesis of Butizide and related thiazide diuretics, contributing to the development and manufacturing of these vital medicines.

References

• Synthesis and Chemistry of 1,2,3-Benzothiadiazine 1,1-Dioxide Derivatives: A Comprehensive Overview. (2020). MDPI. Available at: [Link]

• US7700654B2 - Isolation of N-butylbenzenesulfonamide, synthesis of benzenesulfonamide derivatives, and use of N-butylbenzenesulfonamide and benzenesulfonamide derivatives for treating benign prostatic hyperplasia and/or prostate carcinoma. Google Patents.

• Butizide. Wikipedia. Available at: [Link]

• Bhanu, P., & Sundararajan, R. (2020). A Review of Different Analytical Techniques: Bumetanide. Acta Scientific Pharmaceutical Sciences, 4(2), 60-64.

• Purification and Characterization of the Nocardial Acetylesterase Involved in 2-Butanone Degradation. (n.d.). PMC. Available at: [Link]

• Diuretics – Knowledge and References. Taylor & Francis. Available at: [Link]

• Synthesis of 2-amino-N,N-dibutyl benzamide. PrepChem.com. Available at: [Link]

• Khair-ul-Bariyah, S., et al. (2024). Synthesis of 2-aminothiazole sulfonamides as potent biological agents. PMC. Available at: [Link]

• Druggability Studies of Benzene Sulfonamide Substituted Diarylamide (E3) as a Novel Diuretic. (2025). MDPI. Available at: [Link]

• N-Butylbenzenesulfonamide. PubChem. Available at: [Link]

• (2-Aminoethyl)carbamic acid tert-butyl ester. Organic Syntheses. Available at: [Link]

• US4874894A - Process for the production of benzenesulfonamides. Google Patents.

• Synthesis and in vivo diuretic activity of some new benzothiazole sulfonamides containing quinoxaline ring system. ResearchGate. Available at: [Link]

• N-Butylbenzenesulfonamide: An In-Depth Technical Overview. Jinli Chemical. Available at: [Link]

• Purification and characterization of a primary-secondary alcohol dehydrogenase from two strains of Clostridium beijerinckii. (n.d.). PMC. Available at: [Link]

• Yamamoto, H., et al. (1995). Purification and characterization of (S)-1,3-butanediol dehydrogenase from Candida parapsilosis. Bioscience, Biotechnology, and Biochemistry, 59(9), 1769-70.

• Gabriel Synthesis. Chemistry LibreTexts. Available at: [Link]

• Analytical Quality-by-Design Based Method Development for the Analysis of Formoterol, Budesonide, and Related Compounds Using UHPLC-MS. Waters Corporation. Available at: [Link]

• Gabriel synthesis. Wikipedia. Available at: [Link]

• CN105646265A - Method for synthesizing (S)-2-aminobutanamide. Google Patents.

• Development and validation of a rapid HPLC method for simultaneous analysis of budesonide and its novel synthesized hemiesters in colon specific formulations. (n.d.). PMC. Available at: [Link]

• CN106336366A - Method for synthesizing 4-(2-aminoethyl)benzsulfamide. Google Patents.

• Synthesis of Biologically Active Molecules through Multicomponent Reactions. (2020). MDPI. Available at: [Link]

• Fast Screening Methods for the Analysis of Topical Drug Products. (2020). MDPI. Available at: [Link]

• Khan, S. A., et al. (2016). Synthesis and in vivo diuretic activity of some new benzothiazole sulfonamides containing quinoxaline ring system. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup3), 116-121.
• Feit, P. W., & Nielsen, O. B. (1976). Aminobenzoic acid diuretics. 8.(2) 3, 4-Disubstituted 5-methylsulfonylbenzoic acids and related compounds. Journal of Medicinal Chemistry, 19(3), 402-6.
• Prado, A. D., et al. (2012). Chlorosulfonation of polystyrene substrates for bioanalytical assays: distribution of activated groups at the surface. Analyst, 137(23), 5666-71.

• Butizide. PubChem. Available at: [Link]

• SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS. (2025). EXCLI Journal. Available at: [Link]

• Synthesis of 2-Aminothiazole Sulfonamides as Potent Biological Agents: synthesis, structural investigations and docking studies. (2024). ResearchGate. Available at: [Link]

• Peptide Synthesis – Safety Topics. ACS GCI Pharmaceutical Roundtable. Available at: [Link]

• Analytical methods for estimation of Budesonide in bulk and in Pharmaceutical dosage forms: A Review. (2020). Research Journal of Pharmacy and Technology. Available at: [Link]

• Chemical Synthesis, Safety and Efficacy of Antihypertensive Candidate Drug 221s (2,9). (2023). Available at: [Link]

• Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. (2024). Available at: [Link]

• Diuretics - Carbonic Anhydrase Inhibitors - Acetazolamide - Pharmacology Series. (2019). YouTube. Available at: [Link]

• Carbonic anhydrase inhibitors. Comparison of chlorthalidone, indapamide, trichloromethiazide, and furosemide X-ray crystal structures in adduct with isozyme II. ChEMBL. Available at: [Link]

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Butizide | C11H16ClN3O4S2 | CID 16274 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. Butizide - Wikipedia [en.wikipedia.org]
• 5. US7700654B2 - Isolation of N-butylbenzenesulfonamide, synthesis of benzenesulfonamide derivatives, and use of N-butylbenzenesulfonamide and benzenesulfonamide derivatives for treating benign prostatic hyperplasia and/or prostate carcinoma - Google Patents [patents.google.com]
• 6. N-n-Butyl benzene sulfonamide synthesis - chemicalbook [chemicalbook.com]
• 7. Development and validation of a rapid HPLC method for simultaneous analysis of budesonide and its novel synthesized hemiesters in colon specific formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rjptonline.org [rjptonline.org]
• 9. N-Butylbenzenesulfonamide | C10H15NO2S | CID 19241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Chlorosulfonation of polystyrene substrates for bioanalytical assays: distribution of activated groups at the surface - Analyst (RSC Publishing) [pubs.rsc.org]

preparation of N-butyl-2-aminobenzenesulfonamide from 2-nitrobenzenesulfonyl chloride

Executive Summary

This application note details the optimized two-step synthesis of N-butyl-2-aminobenzenesulfonamide starting from 2-nitrobenzenesulfonyl chloride . This specific scaffold is a critical intermediate in the development of benzothiadiazine-based diuretics, anti-hypertensive agents, and KATP channel openers.[1]

While 2-nitrobenzenesulfonyl chloride (Ns-Cl) is widely recognized as a protecting group ("Nosyl") for amines due to its facile cleavage, this protocol focuses on retaining the sulfonamide bond and reducing the nitro group to an aniline.[1] This transformation requires chemoselective conditions to prevent the premature cleavage of the sulfonamide bond while quantitatively reducing the nitro moiety.

Key Technical Advantages of This Protocol[2]

• Chemoselectivity: Preserves the S-N bond during nitro reduction.

• Scalability: Designed for gram-to-multigram scale synthesis.[1]

• Purification: Minimizes chromatographic requirements through optimized workup procedures.[1]

Retrosynthetic Analysis & Pathway

The synthesis proceeds via nucleophilic substitution followed by a chemoselective reduction.

Figure 1: Synthetic pathway from sulfonyl chloride to amino-sulfonamide.

Safety & Handling (Critical)

Reagent	Hazard Class	Handling Precaution
2-Nitrobenzenesulfonyl Chloride	Corrosive / Lachrymator	Causes severe skin burns and eye damage.[1][2][3][4] Reacts violently with water.[1] Handle in a fume hood. Store under inert gas.
n-Butylamine	Flammable / Toxic	High vapor pressure.[1] Use in a well-ventilated hood.[1]
Palladium on Carbon (Pd/C)	Pyrophoric	Dry Pd/C can ignite solvent vapors. Always wet with inert solvent (e.g., toluene or water) under nitrogen before adding methanol.

Experimental Protocols

Phase 1: Sulfonamide Formation (The Coupling)

Objective: Synthesis of N-butyl-2-nitrobenzenesulfonamide. Mechanism: Nucleophilic attack of the primary amine on the sulfonyl sulfur, eliminating HCl.

Materials

• 2-Nitrobenzenesulfonyl chloride (1.0 equiv)[1]

• n-Butylamine (1.1 equiv)[1]

• Triethylamine (Et3N) (1.5 equiv) - Acts as an HCl scavenger.[1]

• Dichloromethane (DCM) (Anhydrous)[1]

• 1M HCl (aq) and Sat. NaHCO3

Procedure

• Setup: Flame-dry a round-bottom flask (RBF) and purge with Nitrogen (

  ). Add 2-nitrobenzenesulfonyl chloride (5.0 g, 22.5 mmol) and dissolve in anhydrous DCM (50 mL).

• Cooling: Cool the solution to 0°C using an ice bath. Rationale: Sulfonylation is exothermic; cooling prevents side reactions and decomposition.[1]

• Addition: Mix n-butylamine (2.5 mL, 24.8 mmol) and Triethylamine (4.7 mL, 33.8 mmol) in a separate vial with 10 mL DCM. Add this mixture dropwise to the RBF over 15 minutes.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 3 hours. Monitor by TLC (Hexane:EtOAc 7:3).[1]

• Workup:

  • Quench with water (50 mL).

  • Separate organic layer.[1][3][5]

  • Wash organic layer with 1M HCl (2 x 30 mL) to remove unreacted amine/TEA.

  • Wash with Sat. NaHCO3 (30 mL) and Brine (30 mL).

  • Dry over anhydrous

    , filter, and concentrate in vacuo.

• Result: Yellow solid/oil. Yield is typically >90%.[1][3][6][7]

Phase 2: Nitro Reduction (The Functionalization)

Objective: Reduction to N-butyl-2-aminobenzenesulfonamide.[1] Method Selection: Catalytic Hydrogenation (

) is preferred for pharmaceutical purity. If an autoclave/hydrogen balloon is unavailable, the Iron/Ammonium Chloride method is a robust alternative.

Method A: Catalytic Hydrogenation (Preferred)[1]

• Setup: In a pressure vessel or RBF, dissolve the Intermediate (Phase 1 product) (4.0 g) in Methanol (40 mL).

• Catalyst Addition: Under a nitrogen stream, carefully add 10% Pd/C (10 wt% loading, ~400 mg). Caution: Fire hazard.[1]

• Hydrogenation: Purge the vessel with

  gas. Stir vigorously under a hydrogen balloon (1 atm) or slight pressure (30 psi) for 4–6 hours at RT.

• Monitoring: Monitor by TLC. The amine product will be more polar (lower

  ) and likely fluorescent under UV.

• Workup: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with methanol. Concentrate the filtrate.

Method B: Iron-Mediated Reduction (Alternative)

Use this if halogenated substituents are present on the ring (to avoid dehalogenation) or if

is unavailable.[1]

• Suspend intermediate in Ethanol/Water (3:1) .

• Add Iron powder (5 equiv) and Ammonium Chloride (5 equiv).

• Reflux for 2 hours.

• Filter hot through Celite and concentrate.

Purification & Quality Control

Purification Workflow

While the crude from Method A is often >95% pure, recrystallization ensures pharmaceutical grade quality.

Figure 2: Recrystallization logic for sulfonamides.[1][5][6]

Characterization Data (Expected)

Technique	Expected Signal / Observation
Appearance	Off-white to pale beige crystalline solid.[1]
1H NMR (DMSO-d6)	0.85 (t, 3H, ), 1.3 (m, 4H, alkyl), 2.8 (q, 2H, ), 5.8 (s, 2H, , exchangeable), 7.2 (t, 1H, sulfonamide ), 6.6-7.6 (m, 4H, Ar-H).[1]
Mass Spec (ESI)

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	Hydrolysis of Sulfonyl Chloride.	Ensure DCM is anhydrous.[1][8] Keep reaction at during addition.[1] Verify Ns-Cl quality (should be yellow crystalline, not oil).[1]
Incomplete Reduction (Step 2)	Catalyst poisoning.[1]	Sulfur compounds can poison Pd.[1] Ensure Step 1 product is washed thoroughly with HCl and Brine to remove trace sulfur byproducts before hydrogenation.[1]
Bis-sulfonylation	Excess Ns-Cl used.[1][3][9]	Ensure strict stoichiometry (1.0 equiv Ns-Cl to 1.1 equiv Amine). If bis-product forms, it can be cleaved back to mono- using NaOH.[1]

References

• Organic Syntheses. Orthanilic Acid (Reduction of o-nitrobenzenesulfonyl chloride derivatives).[1] Coll. Vol. 2, p. 471. Retrieved from [Link][1]

Sources

• 1. CAS 1694-92-4: 2-Nitrobenzenesulfonyl chloride [cymitquimica.com]
• 2. dcfinechemicals.com [dcfinechemicals.com]
• 3. 2-Nitrobenzenesulfonyl Chloride | 1694-92-4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. sigmaaldrich.cn [sigmaaldrich.cn]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 2-Nitrobenzenesulfonyl chloride synthesis - chemicalbook [chemicalbook.com]
• 7. data.epo.org [data.epo.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. US5516906A - Process for the preparation of N-[2-[4-(aminosulfonyl) phenyl]ethyl]5-methylpyrazinecarboxamide - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-amino-N-butylbenzenesulfonamide

Welcome to the technical support center for the synthesis of 2-amino-N-butylbenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and optimize reaction yields. As Senior Application Scientists, we have compiled this information based on established chemical principles and field-proven insights to ensure you can achieve your synthesis goals with confidence and precision.

Synthetic Pathways Overview

The synthesis of 2-amino-N-butylbenzenesulfonamide can be approached via two primary routes. The choice of pathway often depends on the availability of starting materials, scalability, and the desired purity profile of the final product.

Route 1: A two-step process starting from 2-nitrobenzenesulfonyl chloride. This is often the more reliable and higher-yielding route. Route 2: A one-step N-alkylation of 2-aminobenzenesulfonamide. This route is more direct but can be plagued by selectivity issues.

Caption: A diagram illustrating the two main synthetic routes.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter during your experiments. We have structured this in a question-and-answer format to provide direct and actionable solutions.

Part 1: Synthesis of N-butyl-2-nitrobenzenesulfonamide (Route 1, Step 1)

Q1: My yield for the sulfonylation reaction is consistently low. What are the likely causes?

A1: Low yields in the synthesis of N-butyl-2-nitrobenzenesulfonamide from 2-nitrobenzenesulfonyl chloride and n-butylamine are typically traced back to one of three areas: reagent stability, reaction conditions, or workup procedure.

• Reagent Stability: The primary culprit is often the 2-nitrobenzenesulfonyl chloride. Sulfonyl chlorides are highly susceptible to hydrolysis if exposed to moisture.[1] Ensure that your sulfonyl chloride is fresh or has been stored under anhydrous conditions. All glassware should be oven-dried, and anhydrous solvents must be used.

• Reaction Conditions:

  • Stoichiometry: While theory dictates a 1:1 molar ratio of sulfonyl chloride to amine, in practice, using a slight excess of the amine (1.1-1.2 equivalents) can help drive the reaction to completion. However, a large excess can complicate purification. The most common method involves using at least two equivalents of the amine, where one acts as the nucleophile and the other as a base to neutralize the HCl byproduct.[2] Alternatively, using one equivalent of the amine with an external base like pyridine or triethylamine is a standard approach.[3]

  • Temperature Control: This reaction is exothermic. The dropwise addition of the sulfonyl chloride to the amine solution should be done at a low temperature (0-5 °C) to prevent side reactions and potential degradation.[4] After the addition is complete, the reaction can be allowed to warm to room temperature.[1]

• Workup Issues: If your product has some water solubility, you could be losing it during the aqueous extraction phase. Ensure the pH of the aqueous layer is appropriate to keep your product in the organic phase. Sometimes, multiple extractions with a suitable organic solvent are necessary.[5]

Q2: My crude product analysis (TLC, LC-MS) shows a significant polar impurity. What is it and how can I prevent it?

A2: The most common polar impurity in this reaction is 2-nitrobenzenesulfonic acid. This is formed by the hydrolysis of the 2-nitrobenzenesulfonyl chloride starting material, as previously mentioned.

Prevention: The key is rigorous exclusion of water.

• Use anhydrous solvents (e.g., dichloromethane, THF, diethyl ether).[1][4]

• Dry all glassware thoroughly.

• Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

If sulfonic acid formation is unavoidable, it can typically be removed during the workup. Being an acid, it can be extracted from the organic layer with a basic aqueous wash (e.g., dilute sodium bicarbonate solution). However, be cautious, as your sulfonamide product might also have acidic protons and could be partially extracted if the base is too strong.

Part 2: Reduction of N-butyl-2-nitrobenzenesulfonamide (Route 1, Step 2)

Q3: The reduction of the nitro group is incomplete, and I'm left with a mixture of starting material and product. How can I improve this?

A3: Incomplete reduction is a frequent issue. The efficiency of this step depends heavily on the choice of reducing agent and the reaction setup.

• Catalytic Hydrogenation (e.g., Pd/C, PtO₂, Raney Nickel):

  • Catalyst Activity: The catalyst may be old or deactivated. Always use a fresh, high-quality catalyst. The amount of catalyst is also critical; a loading of 5-10 mol% is typical.

  • Hydrogen Source: If using H₂ gas, ensure the system is properly purged and maintained at the appropriate pressure (this can range from atmospheric pressure to 50 psi, depending on the scale and equipment). If using a transfer hydrogenation source like hydrazine hydrate, ensure the correct stoichiometry is used.[6]

  • Solvent: Solvents like ethanol, methanol, or ethyl acetate are commonly used. Ensure the starting material is fully dissolved.

• Metal-Acid Reduction (e.g., Fe/HCl, SnCl₂/HCl):

  • Stoichiometry: A significant excess of the metal is required (typically 3-5 equivalents).

  • Activation: The surface of the metal powder may be oxidized. Pre-treating the metal with dilute acid can help activate it.

  • Temperature: These reactions often require heating to proceed at a reasonable rate. Monitor the reaction by TLC to determine the optimal reaction time.

Q4: My final product is contaminated with byproducts like hydroxylamines or azo compounds. How can I achieve a cleaner reduction?

A4: The formation of intermediates like hydroxylamines and azo compounds is a known side reaction in nitro group reductions, particularly when using metal hydrides like LiAlH₄.[7]

To favor the formation of the desired aniline:

• Catalytic hydrogenation is generally the cleanest and most effective method for reducing aromatic nitro groups to anilines.[7] It typically proceeds with high selectivity and avoids the formation of partially reduced intermediates.

• If using a metal-acid system like tin(II) chloride (SnCl₂) in concentrated HCl, this is also known to be a reliable method for this transformation.[7]

• Avoid strong, unselective hydrides like LiAlH₄ for this specific transformation, as they are more likely to produce undesired side products.[7]

Part 3: Direct N-Alkylation of 2-aminobenzenesulfonamide (Route 2)

Q5: I am attempting the direct N-alkylation of 2-aminobenzenesulfonamide, but I am getting poor conversion or a complex mixture of products. What is going wrong?

A5: This route is challenging due to the presence of two nucleophilic nitrogen atoms: the aromatic amine (-NH₂) and the sulfonamide (-SO₂NH-).

• Poor Conversion: The sulfonamide nitrogen is less nucleophilic than the aromatic amine due to the electron-withdrawing effect of the adjacent sulfonyl group. To achieve alkylation at this position, you need to deprotonate it first with a suitable base to form the more nucleophilic sulfonamide anion. Stronger bases like sodium hydride (NaH) or potassium carbonate (K₂CO₃) in a polar aprotic solvent like DMF or DMSO are often required.[4]

• Selectivity Issues (Alkylation at the wrong nitrogen): The aromatic amine is more nucleophilic and can compete in the alkylation reaction, leading to N-alkylation on the ring. Recent research has focused on catalytic methods to achieve selective N-alkylation of the sulfonamide group. For instance, ruthenium-based catalysts have been shown to selectively alkylate aminobenzenesulfonamides with alcohols.[8][9] If you are using a classical approach with an alkyl halide, careful selection of the base and solvent system is crucial to favor alkylation on the sulfonamide nitrogen. Often, protecting the more reactive aromatic amine before sulfonamide alkylation, followed by deprotection, is a more robust (though longer) strategy.

Recommended Protocol: Route 1

Based on reliability and yield, we recommend the two-step synthesis starting from 2-nitrobenzenesulfonyl chloride.

Step 1: Synthesis of N-butyl-2-nitrobenzenesulfonamide

• Preparation: Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous dichloromethane (DCM) as the solvent.

• Reaction Setup: In a round-bottom flask, dissolve n-butylamine (2.2 equivalents) in anhydrous DCM. Cool the solution to 0 °C in an ice bath with stirring.

• Addition of Sulfonyl Chloride: Dissolve 2-nitrobenzenesulfonyl chloride (1.0 equivalent) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirred amine solution over 30-45 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC until the sulfonyl chloride is consumed.

• Workup: Dilute the reaction mixture with DCM. Wash the organic layer sequentially with 1M HCl (to remove excess n-butylamine), water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can often be used directly in the next step or purified further by column chromatography (silica gel, using a hexane/ethyl acetate gradient) if necessary.

Step 2: Reduction to 2-amino-N-butylbenzenesulfonamide

• Preparation: Dissolve the crude N-butyl-2-nitrobenzenesulfonamide (1.0 equivalent) from the previous step in ethanol or methanol in a flask suitable for hydrogenation.

• Catalyst Addition: Add 10% Palladium on Carbon (Pd/C) catalyst (5-10 mol% by weight).

• Hydrogenation: Securely attach the flask to a hydrogenation apparatus. Purge the system with nitrogen, then with hydrogen gas. Stir the reaction vigorously under a hydrogen atmosphere (a balloon is sufficient for small scale, or a Parr shaker for larger scales) at room temperature.

• Reaction: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-8 hours.

• Workup: Once the reaction is complete, carefully purge the system with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite pad with the reaction solvent.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by column chromatography or recrystallization to yield pure 2-amino-N-butylbenzenesulfonamide.

Data Summary Tables

Table 1: Common Bases and Solvents for Sulfonylation

Base	Equivalents	Solvent	Temperature	Notes
Pyridine	1.1 - 1.5	DCM, THF	0 °C to RT	Acts as both base and catalyst. Can be difficult to remove.[4]
Triethylamine (TEA)	1.1 - 1.5	DCM, THF	0 °C to RT	Common, cost-effective organic base.[4]
n-Butylamine	> 2.0	DCM	0 °C to RT	Amine acts as both reactant and base. Requires acidic workup.[2]
Sodium Hydroxide	Varies	Water/DCM	RT	Biphasic conditions. Can promote hydrolysis of sulfonyl chloride.[10]
Potassium Carbonate	Excess	PEG-400, DMF	RT to 60 °C	Heterogeneous conditions, easy to filter off the base.[4]

Table 2: Comparison of Reducing Agents for Aromatic Nitro Groups

Reducing Agent	Pros	Cons
H₂ with Pd/C, PtO₂	High yield, clean reaction, mild conditions.[7]	Requires specialized hydrogenation equipment, catalyst can be pyrophoric.
Fe in Acid (e.g., HCl, Acetic Acid)	Inexpensive, effective, scalable.[7]	Requires strongly acidic conditions, workup involves filtering large amounts of iron salts.
Tin(II) Chloride (SnCl₂) in HCl	Reliable, high yield, works well for sensitive substrates.[7]	Stoichiometric tin waste is generated, which is toxic.
Sodium Hydrosulfite (Na₂S₂O₄)	Mild conditions, useful for substrates with other reducible groups.	Can sometimes lead to over-reduction or side reactions.

Troubleshooting Workflow

If you are facing issues with your synthesis, follow this logical troubleshooting guide to identify and resolve the problem.

Caption: A flowchart for systematic troubleshooting of the synthesis.

References

• Vertex AI Search. (2025, August 11). Quality by design-based method to synthesize sulfonamides using LiOH.H2O.

• Hamasharif, M. S., Smith, O. E. P., Curran, C. J., & Hemming, K. (2017). N-Alkylation and Aminohydroxylation of 2-Azidobenzenesulfonamide Gives a Pyrrolobenzothiadiazepine Precursor Whereas Attempted N-Alkylation of 2-Azidobenzamide Gives Benzotriazinones and Quinazolinones. ACS Omega, 2(3), 1222–1231. [Link]

• Recent advances in synthesis of sulfonamides: A review. (2018). Chemistry & Biology Interface, 8(4), 194-204.
• The Synthesis of Functionalised Sulfonamides. (n.d.). UCL Discovery.
• An Efficient Method for the Preparation of Sulfonamides from Sodium Sulfinates and Amines. (2022, August 25). Chemistry – An Asian Journal.
• Technical Support Center: Sulfonamide Synthesis with Primary Amines. (2025). BenchChem.

• Hamasharif, M. S., Smith, O. E. P., Curran, C. J., & Hemming, K. (2017). N-Alkylation and Aminohydroxylation of 2-Azidobenzenesulfonamide Gives a Pyrrolobenzothiadiazepine Precursor Whereas Attempted N-Alkylation of 2-Azidobenzamide Gives Benzotriazinones and Quinazolinones. PubMed. [Link]

• Hamasharif, M. S., Smith, O. E. P., Curran, C. J., & Hemming, K. (2017). N-Alkylation and Aminohydroxylation of 2-Azidobenzenesulfonamide Gives a Pyrrolobenzothiadiazepine Precursor Whereas Attempted N-Alkylation of 2-Azidobenzamide Gives Benzotriazinones and Quinazolinones. ACS Omega. [Link]

• Sulfonamide. (n.d.). Wikipedia. [Link]

• Shen, L., Wu, X., Shi, L., Xu, X., Zhang, J., & Li, F. (2024, June 2). Selective N‑Alkylation of Aminobenzenesulfonamides with Alcohols for the Synthesis of Amino‑(N‑alkyl)benzenesulfonamides Catalyzed by a Metal–Ligand Bifunctional Ruthenium Catalyst. The Journal of Organic Chemistry - ACS Figshare.

• Shen, L., Wu, X., Shi, L., Xu, X., Zhang, J., & Li, F. (2024, June 2). Selective N-Alkylation of Aminobenzenesulfonamides with Alcohols for the Synthesis of Amino-(N-alkyl)benzenesulfonamides Catalyzed by a Metal–Ligand Bifunctional Ruthenium Catalyst. The Journal of Organic Chemistry - ACS Publications. [Link]

• N-Butylbenzenesulfonamide 3622-84-2 wiki. (n.d.). Guidechem.
• N-Butyl-4-nitrobenzenesulfonaMide synthesis. (n.d.). ChemicalBook.
• General Principles in the Synthesis of Sulfonamides. (2025). BenchChem.
• Synthesis of an Sulfonamide, why is this step neccessary? (see pic). (2015, September 24). Reddit.
• Isolation of N-butylbenzenesulfonamide, synthesis of benzenesulfonamide derivatives, and use of N-butylbenzenesulfonamide and benzenesulfonamide derivatives for treating benign prostatic hyperplasia and/or prostate carcinoma. (n.d.).
• Process for the preparation of N-isobutyl-N- (2-hydroxy-3-amino-4-phenylbutyl) -p-nitrobenzenesulfonamide derivatives. (n.d.).
• N-BUTYL-2-NITROBENZENESULFONAMIDE AldrichCPR. (n.d.). Sigma-Aldrich.
• N-n-Butyl benzene sulfonamide synthesis. (n.d.). ChemicalBook.
• Synthesis and Biological Evaluation of Novel Benzhydrylpiperazine-Coupled Nitrobenzenesulfonamide Hybrids. (2021, March 22). American Chemical Society.
• Assessing the Regioselectivity of Sulfamoylating Agents: A Compar

• Reduction of nitro compounds. (n.d.). Wikipedia. [Link]

• Sulfonamide synthesis by S-N coupling. (n.d.). Organic Chemistry Portal.
• Efficient General Method for Sulfamoylation of a Hydroxyl Group. (2025, August 6).

• How To: Troubleshoot a Reaction. (n.d.). University of Rochester Chemistry Department. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US7700654B2 - Isolation of N-butylbenzenesulfonamide, synthesis of benzenesulfonamide derivatives, and use of N-butylbenzenesulfonamide and benzenesulfonamide derivatives for treating benign prostatic hyperplasia and/or prostate carcinoma - Google Patents [patents.google.com]
• 3. Sulfonamide - Wikipedia [en.wikipedia.org]
• 4. cbijournal.com [cbijournal.com]
• 5. How To [chem.rochester.edu]
• 6. N-Alkylation and Aminohydroxylation of 2-Azidobenzenesulfonamide Gives a Pyrrolobenzothiadiazepine Precursor Whereas Attempted N-Alkylation of 2-Azidobenzamide Gives Benzotriazinones and Quinazolinones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 8. acs.figshare.com [acs.figshare.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. guidechem.com [guidechem.com]

Technical Support Center: Preventing Side Reactions in the Cyclization of 2-Amino-N-Alkylbenzenesulfonamides

Welcome to the technical support center for the synthesis of 1,2,4-benzothiadiazine 1,1-dioxides. As Senior Application Scientists, we understand that the intramolecular cyclization of substrates like 2-amino-N-butylbenzenesulfonamide is a critical step in synthesizing scaffolds for various therapeutic agents, including antihypertensives and antivirals.[1][2] However, this reaction is often plagued by competing side reactions that can drastically reduce the yield and purity of the desired product.

This guide is designed to provide you with in-depth troubleshooting strategies and preventative measures based on established chemical principles and field-proven experience. We will explore the causality behind common experimental failures and offer robust protocols to ensure the success of your synthesis.

Section 1: The Target Reaction and Primary Challenges

The primary goal is the intramolecular cyclization of a 2-amino-N-alkylbenzenesulfonamide to form the corresponding 3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide. This is typically achieved by reacting the starting sulfonamide with a one-carbon electrophile (e.g., formaldehyde, orthoformate) or via other condensation strategies.

However, the presence of two nucleophilic nitrogen atoms (the aniline amine and the sulfonamide N-H) in the same molecule creates a delicate balance that can easily be tipped towards undesirable pathways.

Caption: Key reaction pathways in the cyclization of 2-amino-N-butylbenzenesulfonamide.

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a practical question-and-answer format.

Question 1: My reaction yields are consistently low, and I primarily recover my starting material. What's going wrong?

Answer: This issue points to inefficient activation or unfavorable reaction kinetics. The energy barrier for the intramolecular cyclization is not being overcome, or a crucial component is being inhibited.

Probable Causes & Solutions:

• Inadequate Electrophile/Dehydrating Agent: The condensation partner (e.g., an aldehyde or orthoester) may not be reactive enough, or the water generated during imine formation may be inhibiting the reaction.

  • Solution: Switch to a more reactive cyclizing agent. For instance, if triethyl orthoformate is failing, consider using a phosgene equivalent like carbonyldiimidazole (CDI) or triphosgene under carefully controlled conditions. Alternatively, employing dehydrating conditions, such as using a Dean-Stark apparatus with a solvent like toluene to azeotropically remove water, can drive the reaction forward.

• Suboptimal Temperature: The reaction may require a specific thermal energy input to proceed.

  • Solution: Systematically increase the reaction temperature in 10-20 °C increments while monitoring the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Be cautious, as excessive heat can promote decomposition or other side reactions.[1]

• Catalyst Inefficiency: If using a catalyst (e.g., an acid or base), it may be poisoned or used in a suboptimal quantity.

  • Solution: If using an acid catalyst like p-toluenesulfonic acid (p-TsOH), ensure it is fresh and anhydrous. Titrate the catalyst loading; sometimes, only a catalytic amount is needed, while other systems may require stoichiometric amounts. Strong acids like triflic acid (TfOH) can be highly effective but may also promote side reactions like sulfonyl migration.[3][4][5]

Question 2: I'm observing the formation of a significant amount of insoluble, high-molecular-weight precipitate. What is it and how can I prevent it?

Answer: You are likely observing intermolecular condensation, where one molecule of the 2-aminobenzenesulfonamide reacts with another, leading to dimerization and polymerization. This is a classic problem when an intramolecular reaction competes with an intermolecular one.

Causality: The rate of an intramolecular reaction is concentration-independent (first-order kinetics), while the rate of an intermolecular reaction is concentration-dependent (second-order or higher). At high concentrations, the probability of two different molecules colliding and reacting is much higher, favoring polymerization.

Solution: High-Dilution Conditions

The most effective strategy to favor intramolecular cyclization is to perform the reaction under high-dilution conditions.[6] This involves maintaining a very low concentration of the reactant throughout the reaction, thereby kinetically favoring the ring-closing reaction.

Caption: Workflow for a high-dilution cyclization experiment.

Protocol: High-Dilution Cyclization

• Setup: In a large, three-neck round-bottom flask equipped with a condenser, mechanical stirrer, and a nitrogen/argon inlet, add 90% of the total reaction solvent and the catalyst (if applicable).

• Heating: Heat the solvent to the desired reaction temperature.

• Substrate Solution: Dissolve your 2-amino-N-butylbenzenesulfonamide and the cyclizing agent in the remaining 10% of the solvent.

• Slow Addition: Using a syringe pump, add the substrate solution to the heated reaction flask at a very slow rate (e.g., 0.1-0.5 mL/minute). The addition should typically span several hours (8-24 hours is common).

• Reaction: After the addition is complete, allow the reaction to stir at temperature for an additional period to ensure full conversion.

• Monitoring: Monitor the reaction via TLC or LC-MS. The desired product should have a higher Rf value and a shorter retention time than the more polar starting material.

Question 3: My LC-MS and NMR data show an unexpected isomer of my product. What could be the cause?

Answer: The most likely cause of isomerization in this system is an acid-catalyzed sulfonyl group migration. This is a known side reaction for N-arylsulfonamides, particularly those with electron-donating groups (like the amino group) on the aromatic ring.[3][4]

Mechanism: Under strong acidic conditions, the sulfonamide can be protonated, facilitating an intramolecular electrophilic aromatic substitution where the sulfonyl group "walks" to a different position on the benzene ring, most commonly the para-position relative to the activating amino group.

Solutions:

• Avoid Strong Acids: Replace strong acid catalysts like trifluoromethanesulfonic acid (TfOH) or concentrated sulfuric acid with milder alternatives like p-TsOH, pyridinium p-toluenesulfonate (PPTS), or even Lewis acids.

• Use Non-Acidic Methods: Explore cyclization methods that do not require acidic conditions. For example, condensation with CDI or using a base-mediated approach can circumvent this issue.

• Temperature Control: Sulfonyl migration is often exacerbated by high temperatures. Running the reaction at the lowest possible temperature that still allows for cyclization can suppress this side reaction.

• Protecting Groups: While more synthetically intensive, protecting the aniline nitrogen with a group that can be removed under non-acidic conditions could be a viable, albeit less direct, strategy.

Section 3: Frequently Asked Questions (FAQs)

Q1: How do I choose the best solvent for the cyclization?

A1: The ideal solvent should fully dissolve your starting material, be inert to the reaction conditions, and have a boiling point suitable for the required temperature.

Solvent	Boiling Point (°C)	Key Considerations
Toluene	111	Excellent for azeotropic removal of water using a Dean-Stark trap. Relatively non-polar.
Dioxane	101	Good general-purpose polar aprotic solvent. Miscible with water.
Acetonitrile (MeCN)	82	Polar aprotic solvent. Lower boiling point may limit reaction temperature.
Dimethylformamide (DMF)	153	High-boiling polar aprotic solvent. Can dissolve most organics but can be difficult to remove. May decompose at high temperatures.

Q2: What are the best analytical techniques to monitor the reaction?

A2: A combination of techniques is ideal.

• TLC: Excellent for rapid, qualitative monitoring. Stain with ninhydrin to visualize the primary amino group of the starting material, which should disappear as the reaction proceeds.

• LC-MS: The gold standard for this reaction. It allows you to monitor the disappearance of the starting material peak and the appearance of the product peak. Crucially, it will also reveal the presence of any side products (like dimers or isomers) by their mass-to-charge ratio.

• ¹H NMR: Useful for confirming the final product structure after isolation. The disappearance of the aniline -NH₂ protons and the appearance of a new methylene bridge proton signal are key indicators of successful cyclization.

Q3: Are there alternative synthetic routes that avoid this cyclization step altogether?

A3: Yes, several methods build the 1,2,4-benzothiadiazine 1,1-dioxide ring system from different starting materials, which can be useful if the primary cyclization proves intractable. These include copper-catalyzed cyclizations of o-bromoarylsulfonylated amidines or reductive cyclizations of o-nitrobenzenesulfonamides.[1][7] While these require different starting materials, they can offer a more robust pathway to the desired core structure.

References

• Facile synthesis of benzothiadiazine 1,1-dioxides, a precursor of RSV inhibitors, by tandem amidation/intramolecular aza-Wittig reaction. (n.d.). National Center for Biotechnology Information. [Link]

• Synthesis of modified 4H-1,2,4-benzothiadiazine-1,1-dioxides and determination of their affinity and selectivity for different types of K(ATP) channels. (2009). ChemMedChem. [Link]

• Facile synthesis of 4h-1,2,4-benzothiadiazine- 1,1-dioxides. (2011). Synthetic Communications. [Link]

• Facile Synthesis of 2H-1,2,4-Benzothiadiazine 1,1-Dioxides Promoted by SmI2. (2015). ResearchGate. [Link]

• Synthesis and Chemistry of 1,2,3-Benzothiadiazine 1,1-Dioxide Derivatives: A Comprehensive Overview. (2020). MDPI. [Link]

• Cyclization Reaction of α‑Hydroxyketones with Anthranilamides or 2‑Aminobenzenesulfonamides for the Synthesis of Quinazolinones and Benzothiadiazines. (2016). ACS Omega. [Link]

• Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications. (2017). Organic Chemistry Portal. [Link]

• Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications. (2017). The Journal of Organic Chemistry. [Link]

• Cyclization Reaction of α‑Hydroxyketones with Anthranilamides or 2‑Aminobenzenesulfonamides for the Synthesis of Quinazolinones and Benzothiadiazines. (2016). PubMed. [Link]

• A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization Promoted by Triflic Acid. (2022). Molecules. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications [organic-chemistry.org]
• 4. Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Head-to-Tail Cyclization for Cyclic Peptide Synthesis - Creative Peptides [creative-peptides.com]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

mass spectrometry fragmentation pattern of N-butyl-2-aminobenzenesulfonamide

The following guide provides a technical comparison and fragmentation analysis of

-butyl-2-aminobenzenesulfonamide , designed for analytical chemists and drug development researchers.

Comparative Guide: Mass Spectrometry Fragmentation of -Butyl-2-aminobenzenesulfonamide

Executive Summary & Compound Profile

Subject:

-butyl-2-aminobenzenesulfonamide (CAS: Derivative of 2-aminobenzenesulfonamide) Molecular Formula: Exact Mass: 228.09 Da Target Audience: Analytical Scientists, Medicinal Chemists, DMPK Researchers.

This guide compares the mass spectrometric behavior of

-butyl-2-aminobenzenesulfonamide (Target) against its structural analog -butylbenzenesulfonamide (Control). The presence of the ortho-amino group in the target compound introduces distinct "ortho-effect" fragmentation pathways absent in the control, serving as a critical diagnostic fingerprint for structural elucidation.

Comparison Overview

Feature	Target: -butyl-2-aminobenzenesulfonamide	Alternative: -butylbenzenesulfonamide
Precursor Ion (ESI+)	229	214
Primary Mechanism	extrusion + Ortho-cyclization	Simple extrusion
Diagnostic Fragment	165 (Rearranged diamine)	150 (Rearranged amine)
Alkyl Loss	173 (Loss of butene via H-shift)	158 (Loss of butene)

Technical Methodology: ESI-MS/MS vs. EI-MS

To accurately characterize this sulfonamide, the choice of ionization technique dictates the observed fragmentation landscape.

A. Electrospray Ionization (ESI-MS/MS)[2]

• Mechanism: Soft ionization yields even-electron ions (

  ). Fragmentation is driven by Collision-Induced Dissociation (CID).[1]

• Why it is preferred: Sulfonamides are polar. ESI provides a stable molecular ion, essential for pharmacokinetic studies.

• Key Behavior: Protonation occurs preferentially on the sulfonamide nitrogen or the aniline nitrogen.[2] The ortho-amino group facilitates intramolecular hydrogen bonding, stabilizing specific transition states.

B. Electron Impact (EI-MS)

• Mechanism: Hard ionization (70 eV) yields radical cations (

  ).

• Limitation: Often leads to excessive fragmentation, obliterating the molecular ion.[3] The radical site initiates different alpha-cleavage pathways compared to the charge-remote fragmentation seen in ESI.

Recommendation: This guide focuses on ESI-MS/MS (Positive Mode) as the industry standard for drug metabolite identification.

Detailed Fragmentation Analysis

Pathway A: The Sulfonamide Rearrangement ( Extrusion)

The hallmark of aromatic sulfonamide fragmentation is the extrusion of

(64 Da). This is not a simple bond cleavage but a rearrangement where the -substituent migrates to the aromatic ring.

• Mechanism: The sulfonamide oxygen or the aromatic ring attacks the

  -butyl group, followed by loss.

• Target Compound (

  229): Loss of yields 165.

  • Structure:

    -butyl-o-phenylenediamine derivative.

• Control Compound (

  214): Loss of yields 150.

  • Structure:

    -butylaniline.

Pathway B: The Ortho-Effect (Unique to Target)

The ortho-amino group (

) is not passive. It acts as an intramolecular nucleophile.

• Cyclization: The

  lone pair can attack the sulfonyl sulfur or the carbon adjacent to the sulfonamide nitrogen.

• Ammonia Loss: In some high-energy collisions, interaction between the sulfonamide

  and the ortho can lead to loss of (17 Da), yielding a benzisothiazole-like cation ( 212).

Pathway C: Alkyl Chain Fragmentation

The

-butyl group undergoes characteristic alkyl cleavage.

• McLafferty-like Rearrangement: Transfer of a

  -hydrogen from the butyl chain to the sulfonyl oxygen (or nitrogen), leading to the loss of butene ( , 56 Da) .

  • Target (

    229): (Protonated 2-aminobenzenesulfonamide).

  • Control (

    214): (Protonated benzenesulfonamide).

Visualization of Fragmentation Pathways[2][6][7][8]

The following diagram illustrates the divergent pathways between the Target and the Control, highlighting the diagnostic ions.

Caption: Comparative fragmentation tree showing the shift in m/z values due to the ortho-amino group.

Experimental Protocol (Self-Validating)

To reproduce these data, use the following protocol. This workflow includes a "System Suitability Test" to ensure data integrity.

Step 1: Sample Preparation

• Stock Solution: Dissolve 1 mg of N-butyl-2-aminobenzenesulfonamide in 1 mL of Methanol (HPLC grade).

• Working Standard: Dilute 10

  L of stock into 990 L of 50:50 Methanol:Water + 0.1% Formic Acid. Final concentration g/mL.

  • Reasoning: Formic acid promotes protonation (

    ), essential for positive mode ESI.

Step 2: Instrument Parameters (Q-TOF or Triple Quad)

• Source: ESI Positive Mode.

• Capillary Voltage: 3.5 kV.

• Cone Voltage: 30 V (Optimized to prevent in-source fragmentation).

• Collision Energy (CE): Ramp 10–40 eV.

  • Validation: At 10 eV, the parent ion (

    229) should be the base peak (>90% intensity). At 40 eV, the parent ion should be <10%, dominated by fragments 165 and 173.

Step 3: Data Acquisition & Validation

• Full Scan: Acquire

  50–300 to confirm precursor purity.

• Product Ion Scan: Select

  229.09 as the precursor.

• Validation Check:

  • Verify the presence of the

    173 peak.

  • Logic: If

    173 is absent, the alkyl chain may not be butyl, or the ionization energy is too low to trigger the McLafferty rearrangement.

Summary Data Table

Fragment Ion ( )	Identity	Mechanism	Relative Abundance (Est.)
229		Protonated Molecule	100% (Low CE)
173		Loss of Butene (McLafferty)	40-60%
165		Extrusion (Rearrangement)	30-50%
156		Cleavage of S-N bond	10-20%
92		Aniline Fragment (Secondary)	<10%

References

• Fragmentation of Aromatic Sulfonamides in ESI-MS: Holman, S. W., et al. (2008). "Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO2 via rearrangement." Rapid Communications in Mass Spectrometry.

• Ortho-Effects in Mass Spectrometry: Todua, N. G., & Mikaia, A. I. (2016).[4] "Mass spectrometry of analytical derivatives. 2. 'Ortho' and 'Para' effects in electron ionization mass spectra." Mass Spectrometry.[1][3][5][4][6][7]

• General Sulfonamide Fragmentation Mechanisms: Klagkou, K., et al. (2003). "Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions." Rapid Communications in Mass Spectrometry.

Sources

• 1. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. uni-saarland.de [uni-saarland.de]
• 4. Mass spectrometry of analytical derivatives. 2. "Ortho" and "Para" effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Leveraging orthogonal mass spectrometry based strategies for comprehensive sequencing and characterization of ribosomal antimicrobial peptide natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tsapps.nist.gov [tsapps.nist.gov]